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Compound of Interest

Compound Name: N-Demethylfleroxacin

CAS No.: 79660-71-2

Cat. No.: B1215373

Get Quote

Executive Summary & Scientific Rationale
N-Demethylfleroxacin (NDF) is the primary pharmacologically active metabolite of Fleroxacin,

a trifluorinated quinolone antibiotic. While the parent compound exhibits robust bactericidal

activity via DNA gyrase inhibition, monitoring the N-demethylated metabolite is critical for three

reasons:

Renal Clearance: NDF accounts for ~6-9% of the urinary recovery, serving as a marker for

renal metabolic capacity.

Toxicity Profiling: Accumulation of piperazine-ring metabolites can correlate with specific

crystalluria or neurotoxic events in renal-compromised populations.

Pharmacokinetics (PK): Accurate PK modeling requires distinguishing the parent drug from

its structurally similar metabolite to avoid overestimating the parent's half-life.

This guide provides two distinct analytical workflows: a robust HPLC-UV/Fluorescence method

for high-concentration samples (urine/QC) and a high-sensitivity LC-MS/MS method for trace

plasma analysis.
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Physicochemical Profiling & Method Strategy
Effective method development begins with understanding the molecule's behavior in solution.

Structural Logic
Chemical Nature: Amphoteric fluoroquinolone.[1]

Key Functional Groups:

Carboxylic Acid (C-3): pKa ~6.2.

Piperazine Nitrogen (N-4'): pKa ~7.8 (Secondary amine in NDF; Tertiary in Fleroxacin).

Solubility: High solubility in acidic (pH < 4) and basic (pH > 9) conditions; lowest solubility

(zwitterionic point) near neutral pH.

Implication: Mobile phases must be buffered away from the isoelectric point (pH 6-8) to

prevent precipitation and peak tailing. An acidic mobile phase (pH 2.5–3.0) is preferred to

keep the basic nitrogens protonated and the carboxylic acid unionized, ensuring retention on

C18 phases.

Metabolic Pathway Visualization
The following diagram illustrates the metabolic conversion and the structural difference

targeted by the analysis.
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Liver / Systemic Metabolism

Fleroxacin (Parent)
MW: 369.34 Da

[M+H]+: 370 N-Demethylfleroxacin
(Target Analyte)
MW: 355.31 Da

[M+H]+: 356

CYP450
(N-Demethylation)

Fleroxacin N-Oxide
(Minor Metabolite)Oxidation

Fig 1: Metabolic conversion of Fleroxacin to N-Demethylfleroxacin via loss of the piperazine methyl group.

Click to download full resolution via product page

Protocol A: HPLC-UV/Fluorescence (High
Concentration/QC)
Application: Quality Control (QC), Urine Analysis, Dissolution Testing. Sensitivity: LOQ ~0.1

µg/mL.[2]

Chromatographic Conditions
Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus or Phenomenex Luna C18), 250

x 4.6 mm, 5 µm.

Why: "End-capping" reduces silanol interactions with the protonated amine of the

piperazine ring, preventing severe peak tailing common with quinolones.

Mobile Phase:

Solvent A: 0.05 M Phosphoric Acid (adjusted to pH 2.8 with TEA).

Solvent B: Acetonitrile.[3]

Ratio: Isocratic 82:18 (A:B).
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Flow Rate: 1.0 mL/min.

Temperature: 35°C (Improves mass transfer and peak shape).

Detection:

UV: 280 nm (Primary).[4]

Fluorescence (Optional for higher sensitivity): Ex: 290 nm / Em: 450 nm.

Sample Preparation (Urine/QC)
Aliquot: Transfer 500 µL of urine/sample.

Dilution: Add 500 µL of Mobile Phase A.

Filtration: Vortex and filter through a 0.45 µm PTFE syringe filter.

Injection: 20 µL.

Protocol B: LC-MS/MS (Bioanalysis/Plasma)
Application: Pharmacokinetic studies, Plasma TDM.[5][6] Sensitivity: LOQ ~10 ng/mL.[6]

Mass Spectrometry Parameters
Ionization: Electrospray Ionization (ESI), Positive Mode.[2][7]

Source Temperature: 500°C.

Capillary Voltage: 3.5 kV.

MRM Transitions (Multiple Reaction Monitoring):
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Analyte
Precursor
Ion (m/z)

Product Ion
(m/z)

Cone
Voltage (V)

Collision
Energy (eV)

Rationale

N-

Demethylflero

xacin

356.3 312.3 30 25

Loss of CO₂

(-44 Da) from

carboxyl

group

261.1 30 35

Loss of

piperazine

ring fragment

Fleroxacin

(IS)
370.3 326.3 30 25 Loss of CO₂

Note: Fleroxacin can serve as an internal standard (IS) if deuterated Fleroxacin is unavailable,

provided chromatographic separation is baseline resolved. Ideally, use Fleroxacin-d3.

LC Conditions (UPLC/Rapid)
Column: Waters ACQUITY UPLC BEH C18, 50 x 2.1 mm, 1.7 µm.

Mobile Phase:

A: 0.1% Formic Acid in Water.[2][7]

B: 0.1% Formic Acid in Acetonitrile.[7]

Gradient:

0.0 min: 10% B

2.0 min: 90% B

2.5 min: 90% B

2.6 min: 10% B (Re-equilibration)

Flow Rate: 0.4 mL/min.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.researchgate.net/publication/286351473_Therapeutic_monitoring_of_levofloxacin_A_new_LC-MSMS_method_for_quantification_of_levofloxacin_in_human_plasma
https://www.mdpi.com/2297-8739/8/9/146
https://www.mdpi.com/2297-8739/8/9/146
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215373?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bioanalytical Workflow Diagram

Sample Preparation (PPT)

LC-MS/MS Analysis

Plasma Sample
(100 µL)

Protein Precipitation
Add 300 µL Ice-cold ACN

(Contains IS)

Vortex (1 min)
Centrifuge (10k rpm, 10 min)

Collect Supernatant

Inject 2 µL

UPLC Separation
(C18, Acidic pH)

MS/MS Detection
(MRM: 356->312)

Fig 2: Protein Precipitation (PPT) workflow for high-throughput plasma analysis.

Click to download full resolution via product page
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Method Validation (ICH Q2 R2 Compliance)
To ensure "Trustworthiness," the method must be validated against the following criteria:

System Suitability
Tailing Factor: Must be < 1.5. (If > 1.5, increase buffer concentration or lower pH).

Resolution (Rs): > 2.0 between Fleroxacin and N-Demethylfleroxacin.[8]

Linearity & Range
Range: 10 ng/mL to 5000 ng/mL.

Criteria:

; weighting factor

is recommended for LC-MS/MS to improve accuracy at the lower end of the curve.

Accuracy & Precision
Intra-day: 5 replicates at LLOQ, Low, Mid, and High QC. CV < 15% (20% at LLOQ).

Inter-day: 3 separate days. CV < 15%.[5][8]

Specificity (Matrix Effect)
For LC-MS/MS, calculate the Matrix Factor (MF). Compare the peak area of analyte spiked

into extracted blank plasma vs. analyte in pure solvent.

Expert Tip: If suppression is > 20%, switch from Protein Precipitation to Solid Phase

Extraction (SPE) using HLB cartridges to remove phospholipids.

Troubleshooting & Optimization (Expertise)
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Issue Root Cause Corrective Action

Peak Tailing
Interaction with residual

silanols on silica.

Add 5-10 mM Triethylamine

(TEA) to the mobile phase

(competes for silanol sites).

Low Sensitivity (MS) Ion suppression from matrix.

Divert flow to waste for the first

1.0 min (void volume). Use

APCI source if ESI

suppression is unmanageable.

Carryover Adsorption to injector needle.

Use a needle wash solution of

50:50 Methanol:Water + 0.1%

Formic Acid.

Metal Chelation
Quinolones chelate Fe/Al in LC

systems.

Add 5 µM EDTA to mobile

phase or use PEEK

tubing/hardware.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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